Cas no 1936049-79-4 (3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid
• CAS No: 1936049-79-4
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6244042
• PubChem ID: 91198564
• Update Time: 2025-11-05

3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid
• EN300-1981425
• 1936049-79-4
• SCHEMBL23964692

• Inchi： 1S/C10H11ClO3/c1-6(10(13)14)4-7-2-3-9(12)8(11)5-7/h2-3,5-6,12H,4H2,1H3,(H,13,14)
• InChI Key： OEUCRZZGOPKHHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(=O)O)C)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid

Exploring the Versatile Applications and Properties of 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1936049-79-4)

3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1936049-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a chloro-hydroxyphenyl group and a methylpropanoic acid moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug development and material science.

The chemical properties of 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid make it a valuable candidate for multiple applications. Its molecular formula, C₁₀H₁₁ClO₃, indicates a balanced combination of aromatic and aliphatic components, contributing to its stability and reactivity. The presence of both hydroxyl and carboxylic acid functional groups allows for versatile chemical modifications, making it a preferred choice for synthetic chemists. Recent studies have explored its role as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents, aligning with the growing demand for novel pharmaceutical compounds.

One of the most searched questions regarding 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. Its stability at room temperature and under acidic or basic conditions has been a topic of interest, particularly for researchers optimizing synthetic pathways. These properties are crucial for its application in drug formulation and industrial processes, where consistency and reliability are paramount.

In the context of current trends, 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid is being investigated for its potential role in green chemistry initiatives. With the global push towards sustainable and environmentally friendly chemical processes, this compound’s ability to undergo efficient catalytic transformations has positioned it as a candidate for eco-friendly synthesis. Researchers are exploring its use in biocatalysis and enzymatic reactions, which align with the broader goals of reducing hazardous waste and energy consumption in chemical manufacturing.

The market dynamics for 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid reflect its growing importance in the pharmaceutical sector. As the demand for custom synthesis and high-purity intermediates increases, suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. The compound’s CAS No. 1936049-79-4 is frequently referenced in procurement databases, underscoring its commercial relevance. Additionally, its applications in peptide chemistry and prodrug development have expanded its utility beyond traditional uses.

Safety and handling of 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid are also critical considerations for laboratory and industrial settings. While not classified as a hazardous material, standard precautions for handling organic compounds—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. Its material safety data sheet (MSDS) provides detailed guidelines for storage and disposal, ensuring compliance with regulatory standards. These precautions are particularly relevant given the increasing scrutiny on workplace safety in chemical industries.

Future research directions for 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid may focus on its potential in personalized medicine and targeted drug delivery systems. As the pharmaceutical industry shifts towards precision therapies, intermediates like this compound could play a pivotal role in designing molecules with enhanced efficacy and reduced side effects. Collaborations between academic researchers and industry leaders are likely to drive innovation, leveraging the compound’s unique properties for next-generation therapeutics.

In summary, 3-(3-chloro-4-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1936049-79-4) represents a versatile and valuable compound in modern chemistry and pharmaceuticals. Its structural features, reactivity, and broad applicability make it a subject of ongoing research and commercial interest. As scientific advancements continue to unfold, this compound is poised to contribute significantly to innovations in drug development, sustainable chemistry, and beyond.